![molecular formula C14H19N3S B362350 N-(2-methylpropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine CAS No. 303067-54-1](/img/structure/B362350.png)
N-(2-methylpropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
Description
N-(2-methylpropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine, also known as TBN-PA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TBN-PA belongs to the class of benzothieno[2,3-d]pyrimidines, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
Anti-Inflammatory Activity
This compound has shown potential as an anti-inflammatory agent . It has been found to inhibit the expression of cyclooxygenase (COX)-2, inducible NO synthase (iNOS), and intercellular adhesion molecule-1 (ICAM-1), and suppress the production of prostaglandins (PGE) and interleukin-8 (IL-8) . These are key mediators and modulators in the inflammatory response, suggesting that this compound could be developed as a novel class of anti-inflammatory agents .
Selective Cyclooxygenase-2 Inhibitors
The compound has been identified as a potential selective cyclooxygenase-2 inhibitor . Cyclooxygenase-2 is an enzyme that plays a crucial role in inflammation and pain, making it a key target for anti-inflammatory drugs .
Fluorescent Probes for Tumor Detection
There is potential for the most active compounds to be used as fluorescent probes to determine tumors or their progression . The antipyrine-bearing compound displayed high COX-2 affinity and good fluorescent properties, making it a promising candidate for fluorescence imaging of cancer cells that express the COX-2 enzyme .
Structure-Activity Relationship Exploration
The structure-activity relationship of this compound and its derivatives has been explored, providing valuable insights into the design of new anti-inflammatory agents .
Inhibition of Mycobacterial Cyt-bd
One derivative of the compound, N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine, has shown activity against mycobacterial Cyt-bd, making it a good chemical probe for interrogation the function of the mycobacterial Cyt-bd under various physiological conditions .
Development of Efficient Molecules
The synthesis of this compound and its derivatives is part of ongoing research to develop efficient molecules with interesting pharmacological properties .
properties
IUPAC Name |
N-(2-methylpropyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3S/c1-9(2)7-15-13-12-10-5-3-4-6-11(10)18-14(12)17-8-16-13/h8-9H,3-7H2,1-2H3,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLTAGEKHOLXULU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=C2C3=C(CCCC3)SC2=NC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylpropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-{4-[Ethyl-(2-hydroxy-ethyl)-amino]-but-2-ynyl}-9H-fluoren-9-ol](/img/structure/B362268.png)
![6-(4-Methoxyphenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B362285.png)
![2-Benzyl-3-methyl-1-{[2-(morpholin-4-yl)ethyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B362305.png)
![2-[2-[(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)amino]ethoxy]ethanol](/img/structure/B362332.png)
